Cas no 2172047-58-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxybutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxybutanoic acid
• CAS No: 2172047-58-2
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 5879509
• PubChem ID: 165565230
• Update Time: 2025-10-28

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxybutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-3-hydroxybutanoic acid
• 2172047-58-2
• EN300-1551053

• Inchi： 1S/C23H22N2O6/c26-15(12-22(28)29)13-25-21(27)10-5-11-24-23(30)31-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20,26H,11-14H2,(H,24,30)(H,25,27)(H,28,29)
• InChI Key： OAINGEGYRGIECE-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.14778643g/mol
• Monoisotopic Mass: 422.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-3-hydroxybutanoic acid

4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic Acid: A Comprehensive Overview

4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid (CAS No. 2172047-58-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and biochemical research. This compound, often abbreviated as Fmoc-protected hydroxybutanoic acid derivative, is a key intermediate in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the Fmoc-protecting group and the hydroxybutanoic acid moiety, make it a versatile building block for researchers.

The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid an invaluable tool for chemists working on peptide-based drug discovery and development. The compound's alkyne functionality further enhances its utility, allowing for click chemistry applications, which are currently a hot topic in bioconjugation and materials science.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged, driven by advancements in peptide therapeutics and personalized medicine. Researchers are particularly interested in how 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid can be used to create novel peptide-drug conjugates (PDCs), which are emerging as a promising class of targeted therapies for cancer and other diseases. The compound's ability to incorporate both hydrophilic and hydrophobic properties makes it ideal for optimizing drug delivery systems.

From a structural perspective, 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid features a hydroxybutanoic acid backbone, which is structurally similar to gamma-aminobutyric acid (GABA), a neurotransmitter of significant interest in neuroscience research. This similarity has led to investigations into whether derivatives of this compound could modulate GABA receptors, potentially opening new avenues for neurological drug development.

The synthesis of 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid typically involves multi-step organic reactions, including amide bond formation and Fmoc protection strategies. Recent publications have highlighted improved synthetic routes that enhance yield and purity, addressing one of the most common search queries among synthetic chemists: "efficient synthesis of Fmoc-protected amino acid derivatives." These advancements are particularly relevant given the growing emphasis on green chemistry and sustainable synthetic methodologies.

In the pharmaceutical industry, there's increasing interest in how Fmoc-protected building blocks like this compound can accelerate drug discovery timelines. The alkyne handle present in the molecule enables rapid diversification through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that continues to be a focus area in medicinal chemistry due to its high efficiency and biocompatibility. This aligns perfectly with current trends in fragment-based drug discovery and combinatorial chemistry approaches.

Quality control of 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid is crucial for research applications, with HPLC and mass spectrometry being the most common analytical techniques employed. Researchers frequently search for "characterization methods for Fmoc-amino acid derivatives," underscoring the importance of thorough analytical data when working with these specialized compounds. The presence of both chromophoric Fmoc group and ionizable carboxylic acid makes this compound particularly amenable to these analytical methods.

Looking to the future, 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid is poised to play an important role in the development of next-generation biomaterials. Its combination of peptide-like properties and click chemistry compatibility makes it attractive for creating smart hydrogels and other functional materials with applications in tissue engineering and drug delivery - areas that consistently rank among the top searched topics in materials science journals.

For researchers considering working with CAS 2172047-58-2, it's important to note that while the compound itself isn't hazardous, proper handling procedures should be followed for all laboratory chemicals. The scientific community continues to show strong interest in "safe handling of Fmoc-protected compounds," reflecting broader trends toward laboratory safety and responsible research practices. Storage recommendations typically suggest keeping the material at -20°C under inert atmosphere to maintain stability over extended periods.

The market for specialized amino acid derivatives like 4-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido)-3-hydroxybutanoic acid has grown substantially, with increasing demand from both academic institutions and pharmaceutical companies. This growth mirrors the expansion of peptide therapeutics in the drug development pipeline, currently one of the fastest-growing segments in the pharmaceutical industry. As research into targeted therapies and precision medicine advances, the importance of high-quality building blocks such as this compound will only continue to rise.